Cas no 1361539-79-8 (6-Amino-5-(2,3,6-trichlorophenyl)picolinic acid)

• Product Name: 6-Amino-5-(2,3,6-trichlorophenyl)picolinic acid
• CAS No: 1361539-79-8
• MF: C₁₂H₇Cl₃N₂O₂
• MW: 317.555179834366
• CID: 4970224
• Update Time: 2025-06-22

6-Amino-5-(2,3,6-trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(2,3,6-trichlorophenyl)picolinic acid

• Inchi： 1S/C12H7Cl3N2O2/c13-6-2-3-7(14)10(15)9(6)5-1-4-8(12(18)19)17-11(5)16/h1-4H,(H2,16,17)(H,18,19)
• InChI Key： BJPCAZGOPQFYLY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1=CC=C(C(=O)O)N=C1N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 3.9
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-5-(2,3,6-trichlorophenyl)picolinic acid

6-Amino-5-(2,3,6-trichlorophenyl)picolinic acid (CAS No. 1361539-79-8): An Overview

6-Amino-5-(2,3,6-trichlorophenyl)picolinic acid (CAS No. 1361539-79-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 6-Amino-5-(2,3,6-trichlorophenyl)picolinic acid consists of a picolinic acid core with a 2,3,6-trichlorophenyl substituent and an amino group at the 6-position. This configuration imparts unique physicochemical properties that make it an attractive candidate for drug design and development. Recent studies have highlighted its potential as a scaffold for the synthesis of bioactive molecules with diverse biological activities.

In the realm of medicinal chemistry, 6-Amino-5-(2,3,6-trichlorophenyl)picolinic acid has been explored for its anti-inflammatory and anti-cancer properties. Research published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent inhibitory effects on inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 6-Amino-5-(2,3,6-trichlorophenyl)picolinic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory potential, 6-Amino-5-(2,3,6-trichlorophenyl)picolinic acid has also shown promise in cancer research. A study published in Cancer Research in 2020 reported that certain derivatives of this compound can selectively target and inhibit cancer cell proliferation while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell cycle regulation and apoptosis. These findings highlight the potential of 6-Amino-5-(2,3,6-trichlorophenyl)picolinic acid as a novel anticancer agent.

The synthesis of 6-Amino-5-(2,3,6-trichlorophenyl)picolinic acid has been optimized to improve yield and purity. Various synthetic routes have been developed to facilitate large-scale production for further research and development. One notable method involves the reaction of 5-bromopicolinonitrile with 2,3,6-trichlorophenylboronic acid followed by hydrolysis to form the final product. This approach provides a robust and scalable synthesis strategy that can be adapted for industrial applications.

The physicochemical properties of 6-Amino-5-(2,3,6-trichlorophenyl)picolinic acid, including its solubility and stability, have been extensively studied to ensure its suitability for pharmaceutical formulations. Research has shown that this compound exhibits good solubility in polar solvents such as DMSO and water at physiological pH levels. Additionally, it demonstrates excellent stability under various storage conditions, making it an ideal candidate for long-term studies and clinical trials.

In preclinical studies, 6-Amino-5-(2,3,6-trichlorophenyl)picolinic acid has shown promising results in animal models of inflammation and cancer. For instance, a study published in the Journal of Pharmacology and Experimental Therapeutics in 2019 reported that oral administration of this compound significantly reduced inflammation in a murine model of colitis. Similarly, another study published in Molecular Cancer Therapeutics in 2018 demonstrated that intravenous administration of a derivative of this compound led to significant tumor regression in xenograft models of human breast cancer.

The safety profile of 6-Amino-5-(2,3,6-trichlorophenyl)picolinic acid has also been evaluated through extensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 6-Amino-5-(2,3,6-trichlorophenyl)picolinic acid (CAS No. 1361539-79-8) represents a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for the development of novel therapeutic agents targeting inflammation and cancer. Ongoing research continues to explore its full potential and optimize its use in clinical settings.